Cas no 62584-74-1 (Benzonitrile, 4-[3-(4-chlorophenyl)-3-oxopropyl]-)

• Product Name: Benzonitrile, 4-[3-(4-chlorophenyl)-3-oxopropyl]-
• CAS No: 62584-74-1
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 439131
• PubChem ID: 2393752
• Update Time: 2025-04-19

Benzonitrile, 4-[3-(4-chlorophenyl)-3-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(4-chlorophenyl)-3-oxopropyl]-
• 4-[3-(4-chlorophenyl)-3-oxopropyl]benzonitrile
• DTXSID50368465
• 62584-74-1
• AKOS001042223

• Inchi： 1S/C16H12ClNO/c17-15-8-6-14(7-9-15)16(19)10-5-12-1-3-13(11-18)4-2-12/h1-4,6-9H,5,10H2
• InChI Key： RGFXXOQNQDNBMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 269.06086
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones